Cas no 170283-11-1 (1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)-)

1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)- structure
170283-11-1 structure
Product Name:1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)-
CAS No:170283-11-1
MF:C14H10O3S
MW:258.292402744293
CID:1352036
PubChem ID:10682625
Update Time:2025-04-20

1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)-
    • CHEMBL145007
    • SCHEMBL3122335
    • AKOS021983041
    • 6-Benzyloxy-benzo[1,3]oxathiol-2-one
    • 6-(benzyloxy)-1,3-benzoxathiol-2-one
    • BDBM50409110
    • 6-benzyloxy-1,3-benzoxathiol-2-one
    • 170283-11-1
    • 6-(Phenylmethoxy)-1,3-benzoxathiol-2-one
    • BIRJEQFYQXARRR-UHFFFAOYSA-N
    • DTXSID001274880
    • Inchi: 1S/C14H10O3S/c15-14-17-12-8-11(6-7-13(12)18-14)16-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: BIRJEQFYQXARRR-UHFFFAOYSA-N
    • SMILES: S1C(=O)OC2C=C(C=CC1=2)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.0351
  • Monoisotopic Mass: 258.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 35.53
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